Cas no 104752-68-3 (5-nitro-4-(trifluoromethyl)-1H-Imidazole)

5-nitro-4-(trifluoromethyl)-1H-Imidazole structure
104752-68-3 structure
Product Name:5-nitro-4-(trifluoromethyl)-1H-Imidazole
CAS No:104752-68-3
MF:C4H2F3N3O2
MW:181.072790622711
CID:1097434
Update Time:2024-07-27

5-nitro-4-(trifluoromethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-4-(trifluoromethyl)-1H-Imidazole
    • 1H-Imidazole, 5-nitro-4-(trifluoromethyl)-
    • Inchi: 1S/C4H2F3N3O2/c5-4(6,7)2-3(10(11)12)9-1-8-2/h1H,(H,8,9)
    • InChI Key: UQCNETBTYHDHNS-UHFFFAOYSA-N
    • SMILES: C1NC([N+]([O-])=O)=C(C(F)(F)F)N=1

Experimental Properties

  • Density: 1.702±0.06 g/cm3(Predicted)
  • Melting Point: 190-192 °C
  • Boiling Point: 357.5±42.0 °C(Predicted)
  • pka: 5.39±0.10(Predicted)
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